Cas no 2228570-88-3 (6-methyl-4-(trifluoromethyl)pyridine-2-sulfinic acid)

• Product Name: 6-methyl-4-(trifluoromethyl)pyridine-2-sulfinic acid
• CAS No: 2228570-88-3
• MF: C₇H₆F₃NO₂S
• MW: 225.188251018524
• CID: 5943451
• PubChem ID: 137964619
• Update Time: 2025-05-20

6-methyl-4-(trifluoromethyl)pyridine-2-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-(trifluoromethyl)pyridine-2-sulfinic acid
• EN300-1697320
• 2228570-88-3

• Inchi： 1S/C7H6F3NO2S/c1-4-2-5(7(8,9)10)3-6(11-4)14(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： ZESJPJDOMWDESU-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(F)(F)F)=CC(C)=N1)(=O)O

Computed Properties

• Exact Mass: 225.00713409g/mol
• Monoisotopic Mass: 225.00713409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.4Ų

Additional information on 6-methyl-4-(trifluoromethyl)pyridine-2-sulfinic acid

Introduction to 6-methyl-4-(trifluoromethyl)pyridine-2-sulfinic acid (CAS No: 2228570-88-3)

6-methyl-4-(trifluoromethyl)pyridine-2-sulfinic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228570-88-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfinic acid class, characterized by its sulfinyl (-SO₂H) functional group attached to a pyridine ring. The presence of both a methyl (CH₃) group at the 6-position and a trifluoromethyl (CF₃) group at the 4-position introduces unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 6-methyl-4-(trifluoromethyl)pyridine-2-sulfinic acid contributes to its reactivity and potential applications. The trifluoromethyl group, known for its electron-withdrawing inductive effect, enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions. This characteristic is particularly useful in the synthesis of more complex molecules, including drug candidates and agrochemicals. Additionally, the sulfinic acid moiety provides a site for further functionalization, allowing for the introduction of other pharmacophores or bioactive groups.

In recent years, there has been growing interest in 6-methyl-4-(trifluoromethyl)pyridine-2-sulfinic acid due to its role as a key intermediate in the development of novel therapeutic agents. Researchers have explored its utility in constructing heterocyclic scaffolds that are prevalent in many biologically active compounds. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties. The trifluoromethyl group, in particular, is often incorporated into drug molecules to improve metabolic stability and binding affinity to biological targets.

One notable application of 6-methyl-4-(trifluoromethyl)pyridine-2-sulfinic acid is in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyridine core is a common motif in kinase inhibitors due to its ability to interact with ATP-binding pockets. By modifying the substituents on the pyridine ring, researchers can fine-tune the pharmacological properties of these inhibitors. The sulfinic acid group provides a handle for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

Recent studies have also highlighted the importance of 6-methyl-4-(trifluoromethyl)pyridine-2-sulfinic acid in developing next-generation agrochemicals. The compound has been used as a precursor in synthesizing herbicides and fungicides that exhibit enhanced efficacy and environmental safety. The presence of both electron-withdrawing groups (such as the trifluoromethyl group) and polar functional groups (such as the sulfinic acid moiety) allows for selective targeting of pathogens while minimizing toxicity to non-target organisms.

The synthetic pathways involving 6-methyl-4-(trifluoromethyl)pyridine-2-sulfinic acid have been optimized for scalability and efficiency. Modern synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have enabled chemists to produce this compound with high yield and purity. These advancements have made it more accessible for industrial applications, particularly in pharmaceutical manufacturing where cost-effective synthesis is crucial.

The chemical properties of 6-methyl-4-(trifluoromethyl)pyridine-2-sulfinic acid also make it an attractive candidate for material science applications. For example, its ability to form coordination complexes with metal ions has been explored in catalysis and polymer science. The sulfinic acid group can act as a ligand, facilitating metal-catalyzed reactions that would otherwise be difficult to achieve under conventional conditions.

In conclusion, 6-methyl-4-(trifluoromethyl)pyridine-2-sulfinic acid (CAS No: 2228570-88-3) is a versatile compound with broad applications across multiple industries. Its unique structural features make it an invaluable intermediate in pharmaceutical research, agrochemical development, and material science. As scientific understanding continues to evolve, it is likely that new uses for this compound will emerge, further solidifying its importance in modern chemistry.